Cas no 1597383-11-3 (1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo-)
1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo-
-
- Inchi: 1S/C10H5BrO4/c11-6-3-1-2-5-4-7(9(12)13)15-10(14)8(5)6/h1-4H,(H,12,13)
- InChI Key: CSBCBBVULXPNAZ-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)OC(=O)C2=C(Br)C=CC=C2C=1
1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-397780-0.05g |
8-bromo-1-oxo-1H-isochromene-3-carboxylic acid |
1597383-11-3 | 0.05g |
$924.0 | 2023-05-29 | ||
| Enamine | EN300-397780-0.1g |
8-bromo-1-oxo-1H-isochromene-3-carboxylic acid |
1597383-11-3 | 0.1g |
$968.0 | 2023-05-29 | ||
| Enamine | EN300-397780-0.25g |
8-bromo-1-oxo-1H-isochromene-3-carboxylic acid |
1597383-11-3 | 0.25g |
$1012.0 | 2023-05-29 | ||
| Enamine | EN300-397780-0.5g |
8-bromo-1-oxo-1H-isochromene-3-carboxylic acid |
1597383-11-3 | 0.5g |
$1056.0 | 2023-05-29 | ||
| Enamine | EN300-397780-1.0g |
8-bromo-1-oxo-1H-isochromene-3-carboxylic acid |
1597383-11-3 | 1g |
$1100.0 | 2023-05-29 | ||
| Enamine | EN300-397780-2.5g |
8-bromo-1-oxo-1H-isochromene-3-carboxylic acid |
1597383-11-3 | 2.5g |
$2155.0 | 2023-05-29 | ||
| Enamine | EN300-397780-5.0g |
8-bromo-1-oxo-1H-isochromene-3-carboxylic acid |
1597383-11-3 | 5g |
$3189.0 | 2023-05-29 | ||
| Enamine | EN300-397780-10.0g |
8-bromo-1-oxo-1H-isochromene-3-carboxylic acid |
1597383-11-3 | 10g |
$4729.0 | 2023-05-29 |
1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo- Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo-
1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo (CAS No. 1597383-11-3): A Comprehensive Overview
1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo, identified by its CAS number CAS No. 1597383-11-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a benzopyran core structure, has garnered considerable attention due to its versatile applications in drug development and molecular research. The presence of a bromine substituent at the 8-position and a carbonyl group at the 1-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
The benzopyran scaffold is a prominent motif in natural products and pharmaceuticals, known for its biological activity and structural stability. Compounds of this nature have been extensively studied for their potential in treating various diseases, including neurological disorders, cancer, and inflammatory conditions. The specific modification of 1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo with a bromine atom at the 8-position and a carbonyl group at the 1-position introduces unique chemical properties that make it particularly useful in medicinal chemistry.
In recent years, there has been a surge in research focusing on developing novel heterocyclic compounds for therapeutic purposes. The benzopyran derivative CAS No. 1597383-11-3 has emerged as a promising candidate due to its ability to modulate biological pathways effectively. Studies have demonstrated its potential in inhibiting key enzymes and receptors involved in disease progression. For instance, research indicates that this compound may exhibit inhibitory effects on enzymes such as COX-2 and TNF-alpha, which are crucial in inflammatory responses.
The bromine atom in the molecule serves as a versatile handle for further functionalization, allowing chemists to explore diverse synthetic pathways. This feature is particularly advantageous in the development of drug candidates, where selective modifications are often required to optimize pharmacological properties. The carbonyl group at the 1-position also contributes to the compound's reactivity, enabling it to participate in various organic transformations such as condensation reactions and nucleophilic additions.
One of the most compelling aspects of 1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to create derivatives with enhanced biological activity and improved pharmacokinetic profiles. For example, recent studies have shown that derivatives of this compound exhibit potent antitumor properties by targeting specific pathways involved in cancer cell proliferation and survival.
The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of benzopyran derivatives. The structural features of CAS No. 1597383-11-3 make it an attractive scaffold for drug design. By modifying various positions on the benzopyran ring, chemists can fine-tune the compound's properties to achieve desired biological effects. This flexibility has led to the discovery of several novel drug candidates that are currently undergoing preclinical evaluation.
In addition to its pharmaceutical applications, this compound has found utility in academic research aimed at understanding fundamental chemical processes. Its unique reactivity and structural features make it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. Researchers have utilized 1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo as a model system to investigate electronic effects and steric influences on molecular behavior.
The synthesis of CAS No. 1597383-11-3 involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to construct the benzopyran core efficiently. These methods not only ensure high yields but also allow for precise control over regioselectivity, which is crucial for producing compounds with desired properties.
The growing body of research on benzopyran derivatives underscores their importance in medicinal chemistry and chemical biology. As our understanding of disease mechanisms continues to evolve, compounds like 1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo will play an increasingly significant role in developing innovative therapeutic strategies. The bromine substituent at the 8-position provides a strategic point for further derivatization, enabling researchers to tailor the compound's pharmacological profile to specific therapeutic needs.
In conclusion, CAS No. 1597383-11-3, or more accurately referred to as 1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo, represents a fascinating example of how structural modifications can enhance biological activity and utility in drug development. Its unique chemical properties make it a valuable asset in both academic research and industrial applications. As research progresses, we can expect to see even more innovative uses for this versatile compound emerging from the field of pharmaceutical chemistry.
1597383-11-3 (1H-2-Benzopyran-3-carboxylic acid, 8-bromo-1-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)